6-Methoxypyridazine-3-carbaldehyde
Overview
Description
6-Methoxypyridazine-3-carbaldehyde is a chemical compound with the molecular formula C6H6N2O2 . It has a molecular weight of 138.13 . This compound is used for research and development purposes .
Molecular Structure Analysis
The InChI code for 6-Methoxypyridazine-3-carbaldehyde is1S/C6H6N2O2/c1-10-6-3-2-5(4-9)7-8-6/h2-4H,1H3 . This indicates the molecular structure of the compound.
Scientific Research Applications
Synthesis of Novel Derivatives
6-Methoxypyridazine-3-carbaldehyde serves as a starting point in the synthesis of various chemically significant derivatives. For instance, it has been used in the preparation of novel pyrimido[1,2-a]indole derivatives through nucleophilic substitution reactions, showcasing its versatility as an electrophile reacting regioselectively with different nucleophiles (Yamada et al., 2009).
Development of Synthetic Routes
Research has also focused on developing new synthetic routes for related compounds, utilizing 6-Methoxypyridazine-3-carbaldehyde as an intermediate. For example, two new synthetic routes have been established for the preparation of 6-methoxypyridazine-3-carboxylic acid, demonstrating the compound's utility in synthetic chemistry (Ju Xiu-lian, 2011).
Large Scale Synthesis
The compound has also been the focus of efforts to develop large-scale synthesis methods. These methods aim to efficiently produce derivatives like 3-chloro-5-methoxypyridazine, demonstrating the industrial and commercial potential of 6-Methoxypyridazine-3-carbaldehyde and its derivatives (R. Bryant et al., 1995).
Spectroscopic and Structural Analysis
Structural and vibrational analyses of related compounds like 3-chloro-6-methoxypyridazine have been conducted using techniques like FT-Raman and FT-Infrared spectra measurements. These studies help in understanding the molecular geometry and spectroscopic properties of such compounds, contributing to the broader field of chemical analysis and material sciences (Chamundeeswari et al., 2013).
Exploration in Bioactive Compounds
6-Methoxypyridazine-3-carbaldehyde derivatives have been investigated for their potential in producing bioactive compounds. This includes the synthesis of Ln(III) complexes with potential DNA-binding properties and antioxidative activities, highlighting the potential biological and pharmacological applications of these compounds (Wang et al., 2009).
Safety And Hazards
properties
IUPAC Name |
6-methoxypyridazine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c1-10-6-3-2-5(4-9)7-8-6/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMZWOPABKPRESI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90530144 |
Source
|
| Record name | 6-Methoxypyridazine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90530144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxypyridazine-3-carbaldehyde | |
CAS RN |
90237-25-5 |
Source
|
| Record name | 6-Methoxypyridazine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90530144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-methoxypyridazine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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